2-Phenoxy-2-phenylacetamide

• IUPAC Name: 2-phenoxy-2-phenylacetamide
• InChI: InChI=1S/C14H13NO2/c15-14(16)13(11-7-3-1-4-8-11)17-12-9-5-2-6-10-12/h1-10,13H,(H2,15,16)
• InChI Key: QEBZGDYGMMSNRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)N)OC2=CC=CC=C2
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• CAS No.: 32191-68-7

Description

2-Phenoxy-2-phenylacetamide is a compound with the molecular formula C14H13NO2. It is functionally related to phenylacetic acid.

Synthesis Analysis

The Leuckart synthetic pathway is utilized in the development of novel series of 2- (substituted phenoxy)-N- (1-phenylethyl)acetamide derivatives. The compounds containing 1-phenylethylamine as a basic moiety attached to substituted phenols were assessed for their anticancer activity.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C14H13NO2/c15-14(16)13(11-7-3-1-4-8-11)17-12-9-5-2-6-10-12/h1-10,13H, (H2,15,16). The molecular weight of the compound is 227.26 g/mol.

Chemical Reactions Analysis

The chemical reactions of this compound involve various chemical techniques as well as new computational chemistry applications. The compound is used to study the utilization of drugs and their biological effects.

Physical and Chemical Properties Analysis

The compound has a melting point range of 154-157 degrees Celsius. It is a powder at room temperature.

Mechanism of Action

Target of Action

This compound is part of a collection of unique chemicals provided to early discovery researchers , and its specific targets are still under investigation.

Biochemical Pathways

It’s worth noting that compounds of similar structure have been studied for their potential therapeutic applications .

Safety and Hazards

Users are advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. It is also recommended to wear personal protective equipment/face protection and ensure adequate ventilation.

Future Directions

From a biological and industrial point of view, this literature review may provide an opportunity for chemists to design new derivatives of phenoxy acetamide and its derivatives that proved to be successful agents in view of safety and efficacy to enhance life quality.

Biochemical Analysis

Biochemical Properties

2-Phenoxy-2-phenylacetamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been studied for its potential to inhibit α-glucosidase, an enzyme responsible for breaking down carbohydrates into glucose This interaction is crucial for controlling blood sugar levels, making this compound a potential candidate for diabetes treatment

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to inhibit the activity of α-glucosidase, leading to reduced glucose production and improved glycemic control . This compound may also impact other cellular functions, such as cell proliferation and apoptosis, although more studies are required to elucidate these effects.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It binds to the active site of α-glucosidase, inhibiting its activity and preventing the breakdown of carbohydrates into glucose This inhibition is competitive, meaning that this compound competes with the substrate for binding to the enzyme’s active site

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound remains stable under normal storage conditions

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of the compound can effectively inhibit α-glucosidase activity and improve glycemic control without causing significant adverse effects . High doses may lead to toxicity and other adverse effects, such as liver damage and gastrointestinal disturbances. It is essential to determine the optimal dosage range to maximize the therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate carbohydrate metabolism, particularly α-glucosidase By inhibiting this enzyme, the compound reduces the breakdown of carbohydrates into glucose, thereby lowering blood sugar levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound is likely transported across cell membranes via specific transporters or passive diffusion . Once inside the cells, it may bind to proteins and other biomolecules, influencing its localization and accumulation. Understanding the transport and distribution mechanisms of this compound is essential for optimizing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications For example, it may localize to the endoplasmic reticulum or lysosomes, where it can interact with enzymes and other biomolecules involved in metabolic processes